Cas no 208838-29-3 (4-(4-Nitrophenyl)butan-2-ol)
4-(4-Nitrophenyl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-nitrophenyl)butan-2-ol
- E77094
- EN300-1866688
- 208838-29-3
- SCHEMBL10695276
- BS-52081
- AKOS011019565
- CS-0278554
- 4-(4-Nitrophenyl)butan-2-ol
-
- Inchi: 1S/C10H13NO3/c1-8(12)2-3-9-4-6-10(7-5-9)11(13)14/h4-8,12H,2-3H2,1H3
- InChI Key: KVPVTVNOYLLUDT-UHFFFAOYSA-N
- SMILES: OC(C)CCC1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 195.08954328g/mol
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 66
4-(4-Nitrophenyl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019123468-5g |
4-(4-Nitrophenyl)butan-2-ol |
208838-29-3 | 97% | 5g |
$1085.40 | 2023-09-02 | |
| Alichem | A019123468-10g |
4-(4-Nitrophenyl)butan-2-ol |
208838-29-3 | 97% | 10g |
$1353.40 | 2023-09-02 | |
| Alichem | A019123468-25g |
4-(4-Nitrophenyl)butan-2-ol |
208838-29-3 | 97% | 25g |
$2387.88 | 2023-09-02 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD753441-100mg |
4-(4-Nitrophenyl)butan-2-ol |
208838-29-3 | 97% | 100mg |
¥91.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD753441-250mg |
4-(4-Nitrophenyl)butan-2-ol |
208838-29-3 | 97% | 250mg |
¥204.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD753441-1g |
4-(4-Nitrophenyl)butan-2-ol |
208838-29-3 | 97% | 1g |
¥676.0 | 2024-04-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UV008-200mg |
4-(4-Nitrophenyl)butan-2-ol |
208838-29-3 | 97% | 200mg |
1092.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-UV008-50mg |
4-(4-Nitrophenyl)butan-2-ol |
208838-29-3 | 97% | 50mg |
436.0CNY | 2021-07-15 | |
| eNovation Chemicals LLC | Y1250512-250mg |
4-(4-Nitrophenyl)butan-2-ol |
208838-29-3 | 97% | 250mg |
$80 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1250512-1g |
4-(4-Nitrophenyl)butan-2-ol |
208838-29-3 | 97% | 1g |
$145 | 2024-06-05 |
4-(4-Nitrophenyl)butan-2-ol Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 4-(4-Nitrophenyl)butan-2-ol
Recent Advances in the Study of 4-(4-Nitrophenyl)butan-2-ol (CAS: 208838-29-3) in Chemical Biology and Pharmaceutical Research
The compound 4-(4-Nitrophenyl)butan-2-ol (CAS: 208838-29-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications. The focus is on recent studies published within the last two years, ensuring the information is both current and relevant to ongoing research efforts.
Recent investigations into 4-(4-Nitrophenyl)butan-2-ol have revealed its role as a key intermediate in the synthesis of various pharmacologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents. The study utilized a combination of computational modeling and in vitro assays to identify the compound's ability to modulate specific inflammatory pathways, particularly those involving NF-κB signaling. These findings suggest that 4-(4-Nitrophenyl)butan-2-ol could serve as a scaffold for designing next-generation anti-inflammatory drugs with improved efficacy and reduced side effects.
In addition to its anti-inflammatory properties, 4-(4-Nitrophenyl)butan-2-ol has shown promise in the field of oncology. A 2024 research article in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer. The study employed high-throughput screening to evaluate the compound's interaction with key oncogenic targets, such as PI3K and mTOR. The results indicated that structural modifications of 4-(4-Nitrophenyl)butan-2-ol could enhance its binding affinity and specificity, paving the way for the development of targeted cancer therapies.
Another area of interest is the compound's potential application in neurodegenerative diseases. A recent preprint on bioRxiv highlighted its neuroprotective effects in models of Alzheimer's disease. The researchers found that 4-(4-Nitrophenyl)butan-2-ol could reduce oxidative stress and amyloid-beta aggregation in neuronal cells, suggesting a possible role in mitigating neurodegenerative processes. These findings are particularly significant given the urgent need for new therapeutic strategies in this area, although further in vivo studies are required to validate these effects.
From a chemical synthesis perspective, advancements have been made in optimizing the production of 4-(4-Nitrophenyl)butan-2-ol. A 2023 paper in Organic Process Research & Development described a novel catalytic method that improves yield and reduces environmental impact compared to traditional synthetic routes. This method employs green chemistry principles, such as the use of biodegradable catalysts and solvent-free conditions, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.
In conclusion, 4-(4-Nitrophenyl)butan-2-ol (CAS: 208838-29-3) represents a compound of considerable interest in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advancements in synthetic methodologies, position it as a valuable candidate for further investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential in clinical applications. The findings summarized in this brief underscore the compound's versatility and highlight its potential to contribute to the development of innovative therapeutics across multiple disease areas.
208838-29-3 (4-(4-Nitrophenyl)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)